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Compound of Interest

Compound Name: seletinoid G

Cat. No.: B10826414 Get Quote

Essential Safety and Handling Guide for
Seletinoid G
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Seletinoid G, a novel synthetic retinoid.[1][2] The following procedural guidance is designed

to ensure the safe management of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the known quantitative data for Seletinoid G is presented below. This

information is critical for risk assessment and the implementation of appropriate safety

measures.
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Property Value Source

Molecular Formula C₁₆H₁₂O₇ PubChem[3]

Molecular Weight 316.26 g/mol PubChem[3]

IUPAC Name

(5-hydroxy-4-oxopyran-2-

yl)methyl (E)-3-(1,3-

benzodioxol-5-yl)prop-2-

enoate

PubChem[3]

CAS Number 637357-50-7 PubChem[3]

Personal Protective Equipment (PPE)
Due to the lack of a specific Safety Data Sheet (SDS) for Seletinoid G, the following PPE

recommendations are based on general best practices for handling retinoids and other potent

chemical compounds. A substance-specific risk assessment should always be conducted prior

to handling.

PPE Category Item Specifications and Use

Hand Protection Nitrile or latex gloves

To be worn at all times when

handling Seletinoid G to

prevent skin contact.[4]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Fume hood

All handling of powdered or

volatile forms of Seletinoid G

should be conducted in a

certified chemical fume hood to

prevent inhalation.
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Experimental Protocols: Safe Handling and Disposal
The following step-by-step procedures are provided for the safe handling and disposal of

Seletinoid G.

Handling Procedure:

Preparation: Before handling, ensure that the designated work area (preferably a chemical

fume hood) is clean and uncluttered. Assemble all necessary equipment and reagents.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Aliquoting: If working with a powdered form, carefully weigh the required

amount in the fume hood. Use appropriate tools (e.g., spatulas, weighing paper) to minimize

dust generation. For solutions, use calibrated pipettes for accurate measurement.

In-use: Keep containers of Seletinoid G closed when not in use. Clearly label all solutions

with the compound name, concentration, solvent, and date of preparation.

Post-handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol), followed by a cleaning agent.

Disposal Plan:

Waste Segregation: All disposable materials that have come into contact with Seletinoid G,

including gloves, weighing paper, and pipette tips, should be considered chemical waste.

Waste Collection: Collect all Seletinoid G waste in a designated, clearly labeled, and sealed

waste container.

Disposal: Dispose of the chemical waste in accordance with your institution's and local

regulations for chemical waste disposal. Do not dispose of Seletinoid G down the drain or in

regular trash.

Experimental Workflow Diagram
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The following diagram illustrates the logical flow for the safe handling and disposal of

Seletinoid G.

Workflow for Safe Handling and Disposal of Seletinoid G

Preparation
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Assemble Materials
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Perform Experiment

Decontaminate Work Area & Equipment

Segregate Chemical Waste

Dispose of Waste per Regulations
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of Seletinoid G
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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